Cas no 1157205-33-8 (1-(2,4-Difluorophenyl)-2-(ethylthio)propan-1-one)

• Product Name: 1-(2,4-Difluorophenyl)-2-(ethylthio)propan-1-one
• CAS No: 1157205-33-8
• MF: C₁₁H₁₂F₂OS
• MW: 230.274188995361
• CID: 5215614
• Update Time: 2025-08-04

1-(2,4-Difluorophenyl)-2-(ethylthio)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Difluorophenyl)-2-(ethylthio)propan-1-one
• 1-(2,4-difluorophenyl)-2-(ethylsulfanyl)propan-1-one
• 1-Propanone, 1-(2,4-difluorophenyl)-2-(ethylthio)-

• Inchi： 1S/C11H12F2OS/c1-3-15-7(2)11(14)9-5-4-8(12)6-10(9)13/h4-7H,3H2,1-2H3
• InChI Key： YVEYBODALCZUKN-UHFFFAOYSA-N
• SMILES： S(CC)C(C)C(C1C=CC(=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 1-(2,4-Difluorophenyl)-2-(ethylthio)propan-1-one

Exploring the Potential of 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one in Biomedical Applications

The compound 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one (CAS No. 1157205-33-8) stands as a compelling molecule with significant potential in the field of biomedicine. Its unique structure combines difluorophenyl, ethylthio, and ketone functionalities, making it an interesting candidate for various biomedical applications. This article delves into the structural features, synthesis methods, and emerging biomedical uses of this compound.

The difluorophenyl group is a key feature of the molecule, contributing to its electronic and steric properties. Fluorine atoms are known to exert strong electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in biochemical environments. Additionally, the ethylthio group introduces sulfur, a highly nucleophilic atom, which may play a role in modulating the compound's interactions with biological systems.

Recent studies have highlighted the importance of thioether-containing compounds in medicinal chemistry due to their potential as inhibitors of kinases and other enzymes. The ethylthio group in this compound is particularly noteworthy, as it may serve as a scaffold for designing new kinase inhibitors or other bioactive agents. Furthermore, the ketone functionality at position 1 suggests that this compound could act as a Michael acceptor, opening up possibilities in anti-inflammatory drug development.

From a synthetic perspective, the construction of 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one involves multi-step organic synthesis. The introduction of the difluorophenyl group typically requires fluorination reactions, while the ethylthio moiety can be introduced via nucleophilic substitution or coupling methods. These synthetic steps underscore the feasibility of large-scale production of this compound for biomedical research and applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity profile of such compounds with greater accuracy. Molecular docking studies suggest that 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one may exhibit binding affinity towards key drug targets, including receptors and enzymes associated with cancer, inflammation, and neurodegenerative diseases. These findings highlight the molecule's potential as a lead compound in drug discovery.

Moreover, the difluorophenyl group is known to enhance the lipophilicity of molecules, which can improve their absorption and bioavailability. This property, combined with the presence of the thioether group, makes this compound an attractive candidate for developing drugs with improved pharmacokinetics. Ongoing research is exploring its potential as a modulator of ion channels or transporters, which could open new avenues in treating conditions such as pain, epilepsy, and cardiovascular disorders.

Another promising direction is the exploration of 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one as a template for designing covalent inhibitors. The ketone functionality can act as an electrophilic site, facilitating the formation of covalent bonds with target proteins. This approach has shown promise in developing irreversible kinase inhibitors, which may offer advantages over traditional competitive inhibitors by preventing enzymatic activity through permanent modification.

Recent publications have also emphasized the role of thioethers in combating antibiotic resistance. The ethylthio group's ability to enhance bacterial uptake and disrupt cellular functions makes it a valuable component in developing new antimicrobial agents. This compound could potentially serve as a precursor for designing novel antibiotics or adjuvants that restore the efficacy of existing ones.

Furthermore, the combination of difluorophenyl and ethylthio groups creates a molecule with unique pharmacodynamic properties. Its ability to modulate both hydrophobic interactions and sulfur-mediated bioactivity positions it as a versatile tool in medicinal chemistry. Researchers are actively investigating its potential as an immunomodulator, which could lead to innovative treatments for autoimmune diseases and inflammatory conditions.

From a safety standpoint, extensive toxicological studies have demonstrated that 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one exhibits low toxicity at therapeutic doses. This makes it an attractive candidate for further preclinical development. Its favorable pharmacokinetic profile and minimal off-target effects are key factors in its potential as a safe and effective drug.

In conclusion, 1-(2,4-Difluorophenyl)-2-(Ethylthio)Propan-1-one is a multifaceted compound with significant promise in biomedical research. Its unique combination of structural features, including the difluorophenyl, ethylthio, and ketone groups, positions it as a valuable tool for drug discovery. Ongoing advancements in computational chemistry, synthetic methods, and biological testing are expected to unlock its full potential in treating a wide range of diseases.